Cas no 818-83-7 (1-HEPTANOL, 6-METHOXY-)

• Product name: 1-HEPTANOL, 6-METHOXY-
• CAS No: 818-83-7
• MF: C₈H₁₈O₂
• MW: 146.227
• CID: 3201334
• PubChem ID: 85607622

1-HEPTANOL, 6-METHOXY- Chemical and Physical Properties

Names and Identifiers

• 1-HEPTANOL, 6-METHOXY-
• NFNLSVRTIYAZTO-UHFFFAOYSA-N
• SCHEMBL6373282
• 6-methoxy-1-heptanol
• 818-83-7
• 6-methoxyheptan-1-ol
• 6-methoxyheptanol

• Inchi： InChI=1S/C8H18O2/c1-8(10-2)6-4-3-5-7-9/h8-9H,3-7H2,1-2H3
• InChI Key： NFNLSVRTIYAZTO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 146.130679813Da
• Monoisotopic Mass: 146.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 64.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 1.3